Cas no 123419-85-2 (7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid)

• Product Name: 7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
• CAS No: 123419-85-2
• MF: C₈H₆N₂O₃S₂
• MW: 242.274838924408
• CID: 2130964
• Update Time: 2023-08-03

7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Methylthio)-5-oxo-5H-thiazolo[3,2,a]pyrimidine-6-carboxylic acid
• 7-(Methylthio)-5-oxo-5H-thiazolo[3,2,a]pyrimidine-6-Carbocylic
• 7-Methylsulfanyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid

• Inchi： 1S/C8H6N2O3S2/c1-14-5-4(7(12)13)6(11)10-2-3-15-8(10)9-5/h2-3H,1H3,(H,12,13)
• InChI Key： RJXBPYSCJCYDPL-UHFFFAOYSA-N
• SMILES： S1C=CN2C(C(C(=O)O)=C(N=C12)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 439
• Topological Polar Surface Area: 121